Citatepine Citatepine
Brand Name: Vulcanchem
CAS No.: 65509-66-2
VCID: VC21069155
InChI: InChI=1S/C20H18N2S/c1-22-10-8-15-16(9-11-22)18-12-14(13-21)6-7-20(18)23-19-5-3-2-4-17(15)19/h2-7,12H,8-11H2,1H3
SMILES: CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24
Molecular Formula: C20H18N2S
Molecular Weight: 318.4 g/mol

Citatepine

CAS No.: 65509-66-2

Cat. No.: VC21069155

Molecular Formula: C20H18N2S

Molecular Weight: 318.4 g/mol

* For research use only. Not for human or veterinary use.

Citatepine - 65509-66-2

Specification

CAS No. 65509-66-2
Molecular Formula C20H18N2S
Molecular Weight 318.4 g/mol
IUPAC Name 18-methyl-8-thia-18-azatetracyclo[13.5.0.02,7.09,14]icosa-1(15),2(7),3,5,9,11,13-heptaene-4-carbonitrile
Standard InChI InChI=1S/C20H18N2S/c1-22-10-8-15-16(9-11-22)18-12-14(13-21)6-7-20(18)23-19-5-3-2-4-17(15)19/h2-7,12H,8-11H2,1H3
Standard InChI Key AGBTZJDOBMDLPR-UHFFFAOYSA-N
SMILES CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24
Canonical SMILES CN1CCC2=C(CC1)C3=C(C=CC(=C3)C#N)SC4=CC=CC=C24

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